2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol

• CAS No.: 65270-80-6
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2-[2-(2-phenylpropan-2-ylperoxy)propan-2-yl]phenol
• InChI: InChI=1S/C18H22O3/c1-17(2,14-10-6-5-7-11-14)20-21-18(3,4)15-12-8-9-13-16(15)19/h5-13,19H,1-4H3
• InChI Key: BNXMTXMTSMJEIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)OOC(C)(C)C2=CC=CC=C2O

Description

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol is an organic compound known for its unique structure and properties. It is a derivative of phenol and contains a peroxy group, making it a valuable compound in various chemical reactions and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol typically involves the reaction of phenylmagnesium bromide with acetone to form 2-Phenyl-2-propanol . This intermediate is then subjected to peroxidation to introduce the peroxy group, resulting in the final compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale Grignard reactions followed by controlled peroxidation processes. The reaction conditions are carefully monitored to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol undergoes various chemical reactions, including:

Oxidation: The peroxy group can participate in oxidation reactions, forming different oxidized products.

Reduction: The compound can be reduced to form 2-Phenyl-2-propanol.

Substitution: The phenolic group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and organic peroxides.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic reagents like halogens and nitrating agents are commonly used.

Major Products Formed

Oxidation: Various oxidized derivatives of the compound.

Reduction: 2-Phenyl-2-propanol.

Substitution: Halogenated or nitrated phenolic derivatives.

Scientific Research Applications

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol has a wide range of applications in scientific research:

Chemistry: Used as a radical initiator in polymerization reactions.

Biology: Studied for its potential antioxidant properties.

Medicine: Investigated for its potential use in drug formulations.

Industry: Used in the production of various polymers and as an intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of 2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol involves the generation of free radicals from the peroxy group. These radicals can initiate various chemical reactions, including polymerization and oxidation. The phenolic group can also interact with biological molecules, potentially exerting antioxidant effects .

Comparison with Similar Compounds

Similar Compounds

2-Phenyl-2-propanol: A precursor in the synthesis of the compound.

Cumene hydroperoxide: Another peroxy compound with similar radical-initiating properties.

Uniqueness

2-{2-[(2-Phenylpropan-2-yl)peroxy]propan-2-yl}phenol is unique due to its combination of a phenolic group and a peroxy group, making it versatile in both chemical reactions and industrial applications .